1-cyclohexyl-N-(4-methylbenzyl)-1H-benzimidazol-5-amine

• Molecular Formula: C21H25N3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 1-cyclohexyl-N-[(4-methylphenyl)methyl]benzimidazol-5-amine
• InChI: InChI=1S/C21H25N3/c1-16-7-9-17(10-8-16)14-22-18-11-12-21-20(13-18)23-15-24(21)19-5-3-2-4-6-19/h7-13,15,19,22H,2-6,14H2,1H3
• InChI Key: TWSLNIMQJKXKHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4CCCCC4

Description

These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrole ring through a CC or CN bond

Preparation Methods

The synthesis of 1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE involves several steps. One common method includes the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules. The general procedure involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base.

Chemical Reactions Analysis

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Scientific Research Applications

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can bind to specific proteins and enzymes, making it useful in studying biological pathways and mechanisms.

Medicine: It has potential therapeutic applications due to its ability to interact with biological targets.

Industry: It is used in the development of new materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of 1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE involves its interaction with specific molecular targets. For example, it can bind to the medium-chain acyl coenzyme A dehydrogenase (MCAD) response element NRRE-1, acting as an important regulator of the MCAD promoter . This interaction can influence various biological pathways and processes.

Comparison with Similar Compounds

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE can be compared with other similar compounds such as:

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-INDOL-3-YL]METHANAMINE: This compound has a similar structure but contains an indole ring instead of a benzimidazole ring.

Benzimidazoles: These compounds share the benzimidazole core structure and have various applications in medicine and industry.

The uniqueness of 1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE lies in its specific structure, which allows it to interact with unique molecular targets and exhibit distinct chemical properties.